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Compound of Interest

Compound Name: AV-153 free base

Cat. No.: B102863 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: AV-153 free base is a 1,4-dihydropyridine (1,4-DHP) derivative recognized for its

antimutagenic properties.[1] Its mechanism involves DNA intercalation, leading to a reduction in

DNA damage and the stimulation of DNA repair pathways within human cells in vitro.[1]

Specifically, AV-153 has been shown to decrease the level of spontaneously arising DNA

single-strand breaks in human peripheral blood lymphocytes.[1] It also influences

poly(ADP)ribosylation, a key process in DNA repair and genome stability.[1] These

characteristics make AV-153 a compound of interest for research in immunology, oncology, and

genotoxic stress.

These application notes provide a summary of the known effects of AV-153 on human

lymphocytes and related cell lines, along with detailed protocols for its preparation and use in

key experimental assays.

Data Presentation
The biological activity of AV-153 free base has been quantified in several human cell lines,

including peripheral blood lymphocytes. The following tables summarize the key findings.

Table 1: Cytotoxicity of AV-153 Free Base in Human Hematopoietic Cancer Cell Lines
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Cell Line Cell Type Assay IC50 Value Reference

Raji B-cell lymphoma Cytotoxicity 14.9 mM [1]

HL-60
Promyelocytic

leukemia
Cytotoxicity 10.3 mM [1]

Table 2: Effect of AV-153 Free Base on DNA Integrity in Human Peripheral Blood Lymphocytes

Cell Type Treatment Duration Endpoint Result Reference

Peripheral

Blood

Lymphocytes

1 nM to 10

µM AV-153
3 hours

Spontaneous

DNA Single-

Strand

Breaks

13–67%

reduction
[1]

Signaling Pathways and Experimental Workflows
Proposed Mechanism of Action
AV-153 free base exerts its protective effects on DNA through a multi-faceted mechanism. It is

understood to intercalate with DNA, which may stabilize the structure and facilitate repair. Its

primary documented effect is the stimulation of DNA repair pathways, reducing the

accumulation of single-strand breaks. This process is linked to its influence on

poly(ADP)ribosylation, a signaling event critical for recruiting DNA repair machinery.
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Figure 1: Proposed Mechanism of Action of AV-153
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Figure 2: Workflow for DNA Damage Assessment

1. Isolate PBMCs
from whole blood

2. Culture Lymphocytes

3. Treat with AV-153
(e.g., 1 nM - 10 µM for 3h)

4. Perform Comet Assay
(Single-Cell Gel Electrophoresis)

5. Microscopy & Analysis
(Quantify DNA in tail vs. head)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 3: Workflow for T-Cell Proliferation Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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